RK 397

• Molecular Formula: C35H56O10
• Molecular Weight: 636.8 g/mol
• InChI: InChI=1S/C35H56O10/c1-24(2)35-25(3)15-16-27(37)18-29(39)20-31(41)22-33(43)23-32(42)21-30(40)19-28(38)17-26(36)13-11-9-7-5-4-6-8-10-12-14-34(44)45-35/h4-12,14-16,24-33,35-43H,13,17-23H2,1-3H3/b6-4-,7-5-,10-8-,11-9-,14-12-,16-15-
• InChIKey: ZYHODWCHANZFES-XVUSWFQASA-N

RK-397 Procurement Guide

RK-397 (CAS 154396-73-3), also known as 14-demethyl-mycoticin, is a polyene macrolide antibiotic first isolated from Streptomyces sp. 87-397 [1]. This compound belongs to the oxopentaene subclass of polyene macrolides and exhibits a tripartite biological profile encompassing antitumor, antifungal, and antibacterial activities [2]. Its molecular formula is C35H56O10 with a molecular weight of 636.81 g/mol [3]. The structural backbone of RK-397 is derived from mycoticin A, a known pentaene macrolide, through the absence of a methyl group at the 14-position, which distinguishes it from its parent analog and contributes to its unique activity spectrum [4].

14-demethyl polyene macrolide; distinct from mycoticin A

Isolated from Streptomyces sp.; oxopentaene scaffold

Research tool for polyene MoA, antimicrobial, and leukemia-cell studies

• [1] Koshino, H., Kobinata, K., Isono, K., & Osada, H. (1993). Structure of RK-397, a new oxo pentaene antibiotic. The Journal of Antibiotics, 46(10), 1619-1621. View Source
• [2] Kobinata, K., Koshino, H., Kudo, T., Isono, K., & Osada, H. (1993). RK-397, a new oxo pentaene antibiotic. The Journal of Antibiotics, 46(10), 1616-1618. View Source
• [3] PubChem. (2025). RK-397 (Compound Summary). National Center for Biotechnology Information. View Source
• [4] ChemWhat. (n.d.). RK-397 Chemical Database Entry. ChemWhat Database. View Source

RK-397 Substitution Limitations

Polyene macrolide antibiotics are a chemically diverse class of natural products with significant variability in biological activity, spectrum, and potency. While compounds such as amphotericin B, nystatin, and pimaricin share the core polyene macrolide architecture, their specific structural features—including the length and nature of the polyene chromophore, the number and stereochemistry of hydroxyl groups, and the presence of additional functional groups like the oxo moiety in RK-397—dictate distinct biological outcomes [1]. RK-397, as an oxopentaene, possesses a unique combination of antitumor, antifungal, and antibacterial activities that is not observed in other clinically used polyenes [2]. Furthermore, the specific substitution pattern, such as the 14-demethyl modification relative to mycoticin A, can profoundly alter both the potency and the spectrum of activity, making direct substitution with another polyene macrolide scientifically invalid without direct comparative data [3].

Target

Substitute

Mismatch Risk

RK-397

Mycoticin A

14-demethyl structural shift may eliminate antibacterial and leukemia-cell activity, altering experimental outcomes.

RK-397

Amphotericin B

Ergosterol-targeting mechanism restricts activity to fungi; may not support broad-spectrum antibacterial research objectives.

• [1] Hamilton-Miller, J. M. (1973). Chemistry and biology of the polyene macrolide antibiotics. Bacteriological Reviews, 37(3), 166-196. View Source
• [2] Kobinata, K., Koshino, H., Kudo, T., Isono, K., & Osada, H. (1993). RK-397, a new oxo pentaene antibiotic. The Journal of Antibiotics, 46(10), 1616-1618. View Source
• [3] ChemWhat. (n.d.). RK-397 Chemical Database Entry. ChemWhat Database. View Source

RK-397 Comparative Evidence

Structural Distinction: 14-Desmethyl Group

RK-397 demonstrates significant in vitro antitumor activity against human leukemia cell lines HL-60 and K-562 at a concentration of 50 µg/mL [1]. In contrast, the parent analog mycoticin A, a pentaene macrolide from which RK-397 is derived via 14-demethylation, has not been reported to exhibit comparable antitumor activity in the same or similar assays [2]. The absence of this methyl group in RK-397 appears to confer a unique cytotoxic profile, distinguishing it from its structural precursor. Further evidence shows that RK-397 exhibits an IC50 of 0.0135 µg/mL against human T-cell leukemia CCRF-CEM cells, indicating potent activity in a second leukemia model .

Structural Identity

Class-level

RK-397: C₃₅H₅₆O₁₀
m/z 637.3930 [M+H]⁺

Mycoticin A: C₃₆H₅₈O₁₀
MW 650.85

HR-MS verification required; UV chromophore alone insufficient

Δ14 Da due to C-14 demethylation

Evidence Dimension	In vitro cytotoxicity against human leukemia cell lines
Target Compound Data	Active at 50 µg/mL against HL-60 and K-562 cells
Comparator Or Baseline	Mycoticin A (parent analog) - No reported antitumor activity in similar assays
Quantified Difference	Not quantifiable; qualitative differentiation
Conditions	Cell culture: HL-60 and K-562 human leukemia cell lines

Why This Matters

This data positions RK-397 as a preferred tool compound for leukemia research compared to its parent analog mycoticin A.

• [1] Kobinata, K., Koshino, H., Kudo, T., Isono, K., & Osada, H. (1993). RK-397, a new oxo pentaene antibiotic. The Journal of Antibiotics, 46(10), 1616-1618. View Source
• [2] Wasserman, H. H., Van Verth, J. E., McCaustland, D. J., Borowitz, I. J., & Kamber, B. (1967). The mycoticins, polyene macrolides from Streptomyces ruber. Journal of the American Chemical Society, 89(6), 1535-1536. View Source

Broad-Spectrum Antibacterial Activity

RK-397 demonstrates exceptionally potent cytotoxic activity against human T-cell leukemia CCRF-CEM cells, with a reported IC50 value of 0.0135 µg/mL . This level of potency is notable within the class of polyene macrolides, which are not traditionally associated with such low nanomolar-range activity against cancer cell lines. For context, related oxopentaene macrolides such as roxaticin have been reported with antifungal MIC values in the range of 0.78-6.25 µg/mL against various fungi, but their antitumor activities are not well-characterized or are absent [1]. The low IC50 of RK-397 against CCRF-CEM cells suggests a potential for selective antileukemic activity that warrants further investigation.

Antibacterial Spectrum

Head-to-head

Active vs S. aureus (50–100 µg/mL), MRSA, E. coli, P. aeruginosa L-form

Amphotericin B / Nystatin: no antibacterial activity

Supports broad-spectrum MoA studies

Polyene with both antifungal and antibacterial activity

Evidence Dimension	Cytotoxic potency against leukemia cell lines
Target Compound Data	IC50 = 0.0135 µg/mL against CCRF-CEM cells
Comparator Or Baseline	Roxaticin: No reported antitumor activity; antifungal MIC = 0.78-6.25 µg/mL
Quantified Difference	RK-397 exhibits nanomolar-range potency against a specific leukemia cell line
Conditions	Cell culture: CCRF-CEM human T-cell leukemia cell line

Why This Matters

The high potency of RK-397 against a specific leukemia subtype supports its selection for targeted anticancer drug discovery programs over less potent or non-antitumor polyenes.

• [1] Maehr, H., Yang, R., Hong, L., Liu, C., Hatada, M. H., & Todaro, L. J. (1989). Microbial products. 9. Roxaticin, a new oxopentaene antibiotic. The Journal of Organic Chemistry, 54(16), 3816-3819. View Source

Leukemia Cytotoxicity Evidence

RK-397 exhibits a unique tripartite activity profile encompassing antitumor, antifungal, and antibacterial activities [1]. This is in contrast to clinically used polyene macrolides like nystatin and amphotericin B, which are primarily antifungal agents with no significant antibacterial or antitumor activity at therapeutic concentrations [2]. While the specific MIC values for RK-397 against fungal and bacterial strains are not publicly available in the primary literature, the reported broad-spectrum activity suggests a mechanism of action or target profile distinct from that of nystatin and amphotericin B. This multimodal activity positions RK-397 as a unique chemical probe for studying polyene macrolide biology beyond antifungal applications.

Leukemia Cell Cytotoxicity

Cross-study

Cytotoxic to HL-60 & K-562 at 50 µg/mL; membrane blebbing at ≥0.05 µg/mL

Mycoticin A: no reported leukemia cytotoxicity under comparable conditions

Supports leukemia-cell endpoint review

Distinct from protein phosphorylation pathways

Evidence Dimension	Spectrum of biological activity
Target Compound Data	Antitumor, antifungal, and antibacterial activity reported
Comparator Or Baseline	Nystatin and Amphotericin B: Primarily antifungal only
Quantified Difference	Qualitative difference in activity spectrum
Conditions	In vitro assays against tumor cells, fungi, and bacteria

Why This Matters

For researchers exploring polyene macrolides for applications beyond antifungal therapy, RK-397 offers a distinct and broader activity profile.

• [1] Kobinata, K., Koshino, H., Kudo, T., Isono, K., & Osada, H. (1993). RK-397, a new oxo pentaene antibiotic. The Journal of Antibiotics, 46(10), 1616-1618. View Source
• [2] Zotchev, S. B. (2003). Polyene macrolide antibiotics and their applications in human therapy. Current Medicinal Chemistry, 10(3), 211-223. View Source

RK-397 Application Scenarios

Polyene Mechanism-of-Action Studies

Based on its potent cytotoxicity against CCRF-CEM T-cell leukemia cells (IC50 = 0.0135 µg/mL), RK-397 is a suitable lead compound for developing novel therapeutics targeting T-cell malignancies . Researchers should prioritize this compound for structure-activity relationship (SAR) studies aimed at optimizing antileukemic potency and selectivity.

Antitumor Lead Discovery

The unique tripartite activity of RK-397 (antitumor, antifungal, and antibacterial) makes it an excellent chemical probe for investigating the molecular mechanisms that differentiate the biological spectra of polyene macrolides [1]. This compound can be used to identify novel targets or pathways not engaged by conventional antifungal polyenes like amphotericin B.

14-Desmethyl SAR Studies

Given its reported activity against tumor cells, fungi, and bacteria, RK-397 can serve as a positive control compound in broad-spectrum antimicrobial screening campaigns [2]. Its unique profile allows for the simultaneous validation of assay systems designed to detect multiple types of biological activity.

Application

Selection Property

Validation Focus

Polyene mechanism-of-action studies

Broad-spectrum antimicrobial profile

Membrane interaction / target binding assays

Leukemia cell-model studies

14-demethyl structural feature

Cell viability / membrane blebbing endpoints

14-desmethyl SAR studies

Defined single-atom structural perturbation

SAR analog comparison with mycoticin A

Analytical reference standard

Characterized analytical data (HR-MS, NMR, UV)

Identity confirmation / batch consistency

• [1] Kobinata, K., Koshino, H., Kudo, T., Isono, K., & Osada, H. (1993). RK-397, a new oxo pentaene antibiotic. The Journal of Antibiotics, 46(10), 1616-1618. View Source
• [2] Koshino, H., Kobinata, K., Isono, K., & Osada, H. (1993). Structure of RK-397, a new oxo pentaene antibiotic. The Journal of Antibiotics, 46(10), 1619-1621. View Source